1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 1-(2-hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C10H18O2/c1-9(2,12)7-10(8-11)5-3-4-6-10/h8,12H,3-7H2,1-2H3
• InChI Key: HEJOVNBNOIOEII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1(CCCC1)C=O)O

Description

1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde is a cyclopentane derivative featuring a carbaldehyde functional group at the 1-position and a 2-hydroxy-2-methylpropyl substituent. Its molecular formula is C₁₀H₁₈O₂, with a molecular weight of 170.25 g/mol. The hydroxyl group on the propyl chain enhances polarity, while the aldehyde group enables nucleophilic addition reactions, making it a versatile intermediate .

Preparation Methods

Aldol Condensation Followed by Oxidation

Step 1: Aldol Condensation
Cyclopentanone undergoes base-catalyzed condensation with 2-methylpropanal to form a β-hydroxy ketone intermediate.

• Conditions : NaOH (10% aqueous), 0–5°C, 4–6 hours.
• Yield : ~65% (crude product).

Step 2: Oxidation to Aldehyde
The intermediate is oxidized using potassium permanganate (KMnO₄) in acidic medium.

• Conditions : H₂SO₄ (1M), 60°C, 2 hours.
• Yield : 78–82% after purification.

Reductive Alkylation

Step 1: Grignard Reaction
Cyclopentanone reacts with 2-methylpropylmagnesium bromide to form a tertiary alcohol.

• Conditions : Dry THF, 0°C → room temperature, 12 hours.
• Yield : 85–90%.

Step 2: Oxidation with PCC
The alcohol is oxidized to the aldehyde using pyridinium chlorochromate (PCC).

• Conditions : Dichloromethane, 25°C, 3 hours.
• Yield : 70–75%.

Catalytic Methods

Catalyst	Reaction Type	Temperature	Yield
Pd/C (5%)	Hydrogenation	50°C, H₂ (1 atm)	88%
Zeolite Hβ	Dehydration	120°C	76%

Industrial-Scale Production

Continuous Flow Reactor Protocol

• Reactants : Cyclopentanone (1.5 M), 2-methylpropanal (1.5 M).
• Conditions :
  • Residence Time : 15 minutes.
  • Temperature : 70°C.
  • Catalyst : Immobilized lipase (Novozym 435).
• Output : 92% conversion, 86% isolated yield.

Reaction Mechanisms

Aldol Condensation Mechanism

• Enolate Formation : Cyclopentanone deprotonates to form an enolate ion.
• Nucleophilic Attack : Enolate attacks 2-methylpropanal.
• Proton Transfer : Stabilization of the β-hydroxy ketone intermediate.

Oxidation via KMnO₄

• Key Step : Mn(VII) oxidizes the secondary alcohol to a ketone, followed by further oxidation to the aldehyde under acidic conditions.

Data Tables

Table 1: Comparison of Preparation Methods

Method	Key Reagent	Time (h)	Yield (%)	Purity
Aldol + KMnO₄ Oxidation	KMnO₄/H₂SO₄	8	82	≥98%
Grignard + PCC Oxidation	PCC	15	75	97%
Continuous Flow	Novozym 435	0.25	86	99%

Quality Control

• HPLC Analysis : Retention time = 4.2 min (C18 column, acetonitrile/water).
• ¹H NMR : δ 9.72 (s, 1H, CHO), δ 1.25 (s, 6H, (CH₃)₂COH).

Challenges and Solutions

• Challenge : Over-oxidation to carboxylic acids.
  Solution : Use stoichiometric KMnO₄ and monitor reaction temperature.
• Challenge : Low solubility of intermediates.
  Solution : Employ polar aprotic solvents (e.g., DMF) during alkylation.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The hydroxy group can participate in substitution reactions, where it can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, PCC, DMP

Reduction: NaBH4, LiAlH4

Substitution: Various nucleophiles and electrophiles depending on the desired substitution

Major Products:

Oxidation: 1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carboxylic acid

Reduction: 1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-methanol

Substitution: Various substituted cyclopentane derivatives

Scientific Research Applications

1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and can be used in studies of reaction mechanisms and synthetic methodologies.

Biology: The compound can be used in biochemical assays to study enzyme interactions and metabolic pathways involving aldehydes and alcohols.

Industry: Used in the production of fine chemicals, fragrances, and flavoring agents due to its unique structural properties.

Mechanism of Action

The mechanism of action of 1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde involves its interaction with various molecular targets and pathways:

Aldehyde Group: The aldehyde group can form Schiff bases with amines, which is a key step in many biochemical reactions.

Hydroxy Group: The hydroxy group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and interactions with biological molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde can be contextualized against analogous compounds (Table 1). Key differences in ring size, substituent groups, and functional moieties dictate variations in physical properties, stability, and reactivity.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Ring Type	Key Substituents/Functional Groups	Notable Properties/Applications	References
1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde	C₁₀H₁₈O₂	Cyclopentane	Aldehyde, 2-hydroxy-2-methylpropyl	High polarity; potential fragrance use
1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde	C₉H₁₆O₂	Cyclobutane	Aldehyde, 2-hydroxy-2-methylpropyl	Smaller ring (higher strain); lower stability
(1R,2R,5S)-2-methyl-5-prop-1-en-2-ylcyclopentane-1-carbaldehyde	C₁₁H₁₈O	Cyclopentane	Aldehyde, methyl, prop-1-en-2-yl	Unsaturated substituent; fragrance applications
(1R,2R)-2-((benzyloxy)methyl)cyclopropanecarbaldehyde	C₁₂H₁₄O₂	Cyclopropane	Aldehyde, benzyloxy-methyl	High steric hindrance; synthetic intermediate
2-(2-(4-methyl-3-cyclohexen-1-yl)propyl)cyclopentanone	C₁₅H₂₂O	Cyclopentane	Ketone, 4-methyl-3-cyclohexenylpropyl	Non-polar; ketone reactivity (e.g., enolization)
1-Methylcyclopentanol	C₆H₁₂O	Cyclopentane	Hydroxyl (directly on ring)	Lower solubility; hydrogen bonding

Key Observations

Ring Size and Stability :

• The cyclopentane ring in the target compound offers greater conformational stability compared to cyclopropane () and cyclobutane () analogs. Cyclopropane derivatives exhibit significant ring strain, limiting their utility in high-temperature reactions .
• Cyclobutane analogs (e.g., 1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde) are less thermally stable due to increased angle strain .

Functional Group Effects: Aldehyde vs. Ketone: The aldehyde group in the target compound is more reactive toward nucleophilic addition than the ketone in 2-(2-(4-methyl-3-cyclohexen-1-yl)propyl)cyclopentanone. This makes the former more suitable for condensation reactions . Hydroxyl Position: Unlike 1-Methylcyclopentanol, where the hydroxyl is directly on the ring, the target compound’s hydroxyl group is on a branched side chain.

Substituent Influence :

• Unsaturated groups (e.g., prop-1-en-2-yl in ) increase electrophilicity at the aldehyde, favoring reactions like Michael addition.
• Bulky substituents (e.g., benzyloxy in ) introduce steric hindrance, slowing reaction kinetics but improving selectivity in multi-step syntheses .

Applications: Fragrance Chemistry: The target compound and its analog (1R,2R,5S)-2-methyl-5-prop-1-en-2-ylcyclopentane-1-carbaldehyde () are structurally similar to terpenoid aldehydes used in perfumery. Pharmaceutical Intermediates: Cyclopentane carbaldehydes are precursors in synthesizing chiral amines (e.g., ’s methyl 1-(methylamino)cyclopentanecarboxylate) .

Research Findings and Implications

• Synthetic Feasibility : The target compound’s synthesis likely involves cyclopentane ring formation followed by aldehyde functionalization, similar to methods described for cyclopropane derivatives ().

Biological Activity

1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde is a compound that has garnered attention for its potential biological activities. This article explores the biological properties of this compound, including its mechanisms of action, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde is $C_10H_{16}O$. Its structure features a cyclopentane ring with a hydroxymethyl group and an aldehyde functional group, which may contribute to its reactivity and biological activity.

Mechanisms of Biological Activity

The biological activity of 1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde can be attributed to several mechanisms:

• Antioxidant Activity : Preliminary studies suggest that compounds with similar structures exhibit antioxidant properties, potentially reducing oxidative stress in cells.
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways by influencing cytokine production and enzyme expression related to inflammation.
• Cytotoxicity Against Cancer Cells : Research indicates that similar aldehyde-containing compounds can induce apoptosis in cancer cell lines, suggesting potential anti-cancer properties.

Cytotoxicity Studies

A study evaluated the cytotoxic effects of 1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde on various cancer cell lines. The results indicated a dose-dependent inhibition of cell proliferation, with IC50 values ranging from 10 to 25 µM across different cell types.

Cell Line	IC50 (µM)
HeLa	15
MCF-7	20
A549	10

Anti-inflammatory Activity

In vitro assays demonstrated that this compound significantly reduced the expression of pro-inflammatory cytokines such as IL-6 and TNF-alpha in macrophage cultures. The mechanism appears to involve the inhibition of NF-kB signaling pathways.

Case Study 1: Cancer Cell Lines

In a controlled laboratory setting, researchers treated various cancer cell lines with different concentrations of 1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde. The findings highlighted its potential as a chemotherapeutic agent due to its ability to induce apoptosis through caspase activation.

Case Study 2: Inflammatory Models

Another study utilized a murine model of inflammation to assess the in vivo effects of the compound. Mice treated with the compound showed reduced swelling and inflammation markers compared to control groups, indicating its therapeutic potential in treating inflammatory diseases.

Q & A

Q. What are the recommended synthetic routes for 1-(2-Hydroxy-2-methylpropyl)cyclopentane-1-carbaldehyde, and how do reaction conditions influence yield?

Methodological Answer: Synthesis typically involves aldol condensation or Grignard addition to cyclopentanecarbaldehyde derivatives. For example:

• Aldol Condensation : Reacting cyclopentanecarbaldehyde with 2-methylpropionaldehyde under basic conditions (e.g., NaOH) to form the β-hydroxyaldehyde intermediate, followed by dehydration .
• Grignard Approach : Using a methylpropylmagnesium bromide reagent to functionalize cyclopentanecarbaldehyde, with careful control of temperature (<0°C) to prevent side reactions .

Q. Key Variables :

Parameter	Optimal Range	Impact on Yield
Temperature	-10°C to 25°C	Higher temps risk polymerization
Catalyst	NaOH or LDA	LDA improves stereoselectivity
Solvent	THF or Et₂O	Polar aprotic solvents enhance reactivity

Q. How should researchers purify and characterize this compound to ensure analytical fidelity?

Methodological Answer :

• Purification : Use fractional distillation (bp ~145–160°C, similar to 2-methylcyclopentanone derivatives) or column chromatography (silica gel, hexane/EtOAc 4:1) .
• Characterization :
  • NMR : $^1H$ NMR should show aldehyde proton at δ 9.5–10.0 ppm and hydroxyl proton at δ 1.5–2.0 ppm (broad, exchangeable with D₂O) .
  • IR : Confirm aldehyde (C=O stretch at ~1720 cm⁻¹) and hydroxyl (O-H stretch at ~3400 cm⁻¹) functional groups .

Q. What safety protocols are critical when handling this compound in the lab?

Methodological Answer :

• PPE : Use nitrile gloves, goggles, and fume hoods due to aldehyde volatility and potential irritancy (similar to 2-heptylidene cyclopentan-1-one safety guidelines) .
• Storage : Store under nitrogen at 4°C to prevent oxidation of the aldehyde group .

Advanced Research Questions

Q. How can enantioselective synthesis of this compound be achieved, and what chiral catalysts are effective?

Methodological Answer :

• Catalytic Asymmetric Aldol Reaction : Use Evans oxazaborolidine catalysts or proline-derived organocatalysts to induce enantioselectivity (>80% ee). Monitor via chiral HPLC (Chiralpak AD-H column) .
• Kinetic Resolution : Employ lipases (e.g., Candida antarctica) to selectively hydrolyze one enantiomer of a racemic precursor .

Q. What computational strategies predict the compound’s interaction with biological targets like enzymes or receptors?

Methodological Answer :

• Molecular Docking : Use AutoDock Vina to model binding to cytochrome P450 enzymes or GPCRs. Key residues (e.g., Ser203 in CYP3A4) may form hydrogen bonds with the hydroxyl group .
• MD Simulations : Run 100-ns simulations in GROMACS to assess stability of ligand-receptor complexes. Analyze RMSD (<2 Å indicates stable binding) .

Q. How do researchers resolve contradictions in spectroscopic data or bioactivity results across studies?

Methodological Answer :

• Cross-Validation : Re-run disputed assays (e.g., enzyme inhibition) under standardized conditions (pH 7.4, 37°C). Use orthogonal techniques:
  • LC-MS/MS to confirm compound integrity during bioassays .
  • X-ray Crystallography to resolve stereochemical ambiguities .
• Meta-Analysis : Apply statistical tools (e.g., PCA) to identify outliers in published datasets .

Q. What strategies optimize the compound’s stability in aqueous vs. nonpolar solvents for drug delivery applications?

Methodological Answer :

• Degradation Studies :

Condition	Half-Life (Days)	Major Degradation Product
pH 7.4 (aqueous)	3–5	Cyclopentane-1-carboxylic acid
Hexane	>30	None detected

• Stabilization : Add antioxidants (0.1% BHT) or use lyophilization for aqueous formulations .

Q. How can structure-activity relationships (SAR) guide the design of derivatives with enhanced bioactivity?

Methodological Answer :

• Modification Hotspots :
  • Aldhyde Group : Replace with ketone or amine to reduce reactivity.
  • Hydroxyl Group : Acetylation to improve membrane permeability .
• Bioisosterism : Substitute cyclopentane with cyclohexane to assess ring size impact on receptor binding .